Cas no 898785-38-1 (3-(2-Ethylphenyl)cyclohexanone)

• Product Name: 3-(2-Ethylphenyl)cyclohexanone
• CAS No: 898785-38-1
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 994294
• PubChem ID: 24723973
• Update Time: 2025-11-01

3-(2-Ethylphenyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethylphenyl)cyclohexan-1-one
• 3-(2-ETHYLPHENYL)CYCLOHEXANONE
• 898785-38-1
• AKOS016019514
• DTXSID90642372
• MFCD03841067
• 3-(2-Ethylphenyl)cyclohexanone

• MDL： MFCD03841067
• Inchi： 1S/C14H18O/c1-2-11-6-3-4-9-14(11)12-7-5-8-13(15)10-12/h3-4,6,9,12H,2,5,7-8,10H2,1H3
• InChI Key： TXCHXJADCTYERM-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C2C=CC=CC=2CC)C1

Computed Properties

• Exact Mass: 202.13600
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.47570

Additional information on 3-(2-Ethylphenyl)cyclohexanone

Professional Introduction to 3-(2-Ethylphenyl)cyclohexanone (CAS No. 898785-38-1)

3-(2-Ethylphenyl)cyclohexanone, with the chemical identifier CAS No. 898785-38-1, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclohexanone backbone substituted with a 2-ethylphenyl group, has garnered attention due to its potential applications in various chemical synthesis pathways and its relevance to ongoing research in medicinal chemistry.

The structural composition of 3-(2-Ethylphenyl)cyclohexanone lends itself to diverse chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both the cyclohexanone and the ethylphenyl moieties provides multiple sites for functionalization, enabling chemists to tailor the compound for specific applications. This flexibility has made it a subject of interest in the development of novel synthetic methodologies and in the exploration of new chemical entities (NCEs) for pharmaceutical use.

In recent years, there has been a growing focus on the development of advanced materials and bioactive compounds derived from heterocyclic structures. The cyclohexanone ring in 3-(2-Ethylphenyl)cyclohexanone is particularly noteworthy, as it can serve as a scaffold for constructing more intricate molecular architectures. Researchers have been exploring its utility in the synthesis of ligands for metal-organic frameworks (MOFs) and in the development of new catalysts that could revolutionize industrial chemical processes.

The pharmaceutical industry has also shown keen interest in 3-(2-Ethylphenyl)cyclohexanone due to its potential as a precursor for bioactive molecules. Studies have indicated that derivatives of this compound may exhibit properties relevant to drug discovery, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory treatments. The ethylphenyl group, in particular, has been identified as a key moiety that can influence pharmacokinetic and pharmacodynamic properties, making it a target for structural optimization.

One of the most compelling aspects of 3-(2-Ethylphenyl)cyclohexanone is its role in the development of novel synthetic routes. Researchers have been leveraging its unique structure to develop greener and more efficient synthetic methodologies. For instance, recent studies have demonstrated its use as an intermediate in the production of biodegradable polymers, which are increasingly important in sustainable chemistry. These advancements not only highlight the compound's versatility but also underscore its potential contribution to environmental conservation efforts.

The intersection of computational chemistry and experimental synthesis has further enhanced our understanding of 3-(2-Ethylphenyl)cyclohexanone. High-throughput virtual screening techniques have been employed to predict new derivatives with enhanced bioactivity, while advances in synthetic catalysis have enabled more precise control over reaction outcomes. This synergy between theory and practice has accelerated the discovery process and has led to several promising candidates for further preclinical evaluation.

In conclusion, 3-(2-Ethylphenyl)cyclohexanone (CAS No. 898785-38-1) represents a compound with multifaceted applications across various domains of chemistry and pharmaceutical science. Its structural features make it an excellent candidate for further exploration in drug discovery, material science, and sustainable chemistry. As research continues to evolve, it is likely that this molecule will play an increasingly significant role in shaping the future of chemical innovation.